N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)butyramide

• IUPAC Name: N-[1-(3-methylbutyl)-2-oxo-3,4-dihydroquinolin-6-yl]butanamide
• InChI: InChI=1S/C18H26N2O2/c1-4-5-17(21)19-15-7-8-16-14(12-15)6-9-18(22)20(16)11-10-13(2)3/h7-8,12-13H,4-6,9-11H2,1-3H3,(H,19,21)
• InChI Key: VCIIUTFUTQRSFF-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=CC2=C(C=C1)N(C(=O)CC2)CCC(C)C
• Molecular Formula: C18H26N2O2
• Molecular Weight: 302.4 g/mol

Description

N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)butyramide, also known as JWH-018, is a synthetic cannabinoid that was first synthesized by John W. Huffman in 1995. It is a potent agonist of the cannabinoid receptors, which are found in the brain and throughout the body. JWH-018 has been used as a research tool to study the endocannabinoid system and its role in various physiological processes.

Scientific Research Applications

Anti-Inflammatory and Analgesic Properties

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Mechanism of Action

Target of Action

This compound belongs to the class of quinoline derivatives, which are known to interact with a wide range of biological targets

Mode of Action

As a quinoline derivative, it may interact with its targets through a variety of mechanisms, including binding to active sites, allosteric modulation, or disruption of protein-protein interactions. The exact mechanism would depend on the specific target and the structural features of the compound.